N-[3-(1H-benzimidazol-2-yl)phenyl]-2-phenoxyacetamide

• IUPAC Name: N-[3-(1H-benzimidazol-2-yl)phenyl]-2-phenoxyacetamide
• InChI: InChI=1S/C21H17N3O2/c25-20(14-26-17-9-2-1-3-10-17)22-16-8-6-7-15(13-16)21-23-18-11-4-5-12-19(18)24-21/h1-13H,14H2,(H,22,25)(H,23,24)
• InChI Key: FVIMXSCBRNZFGF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(=O)NC2=CC=CC(=C2)C3=NC4=CC=CC=C4N3
• Molecular Formula: C21H17N3O2
• Molecular Weight: 343.4 g/mol

Description

N-[3-(1H-benzimidazol-2-yl)phenyl]-2-phenoxyacetamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as BIPA, and it has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-[3-(1H-benzimidazol-2-yl)phenyl]-2-phenoxyacetamide is not fully understood. However, it has been suggested that BIPA exerts its effects through the inhibition of various enzymes such as topoisomerase II and acetylcholinesterase. BIPA has also been shown to modulate the expression of various genes involved in cell proliferation and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, BIPA has been shown to induce apoptosis by activating caspase-3 and caspase-9. BIPA has also been shown to inhibit the activity of topoisomerase II, which is involved in DNA replication and repair. In addition, BIPA has been shown to have neuroprotective effects by inhibiting acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[3-(1H-benzimidazol-2-yl)phenyl]-2-phenoxyacetamide in lab experiments is its potential applications in various fields such as cancer research, neurodegenerative diseases, and infectious diseases. BIPA has also been shown to have low toxicity and high selectivity towards cancer cells. However, one of the limitations of using BIPA in lab experiments is the lack of understanding of its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research on N-[3-(1H-benzimidazol-2-yl)phenyl]-2-phenoxyacetamide. One of the future directions is to further investigate the mechanism of action of BIPA and its potential applications in various fields. Another future direction is to study the potential side effects of BIPA and develop strategies to minimize its toxicity. Furthermore, the development of BIPA derivatives with improved selectivity and potency towards cancer cells is another future direction for research.

Synthesis Methods

The synthesis of N-[3-(1H-benzimidazol-2-yl)phenyl]-2-phenoxyacetamide can be achieved using various methods. The most common method involves the reaction of 2-phenoxyacetic acid with 1,2-diaminobenzene in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The reaction takes place under reflux conditions, and the product is obtained in high yield after purification.

Scientific Research Applications

N-[3-(1H-benzimidazol-2-yl)phenyl]-2-phenoxyacetamide has been extensively studied for its potential applications in various fields such as cancer research, neurodegenerative diseases, and infectious diseases. In cancer research, BIPA has been shown to inhibit the proliferation of cancer cells by inducing apoptosis. BIPA has also been studied for its potential neuroprotective effects in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In addition, BIPA has been shown to have antimicrobial activity against various pathogens such as Staphylococcus aureus and Candida albicans.